Cas no 212051-02-0 (1,3-Dioxane-5-acetaldehyde, 2,2-dimethyl-5-(2-methylene-3-butenyl)-)

• Product name: 1,3-Dioxane-5-acetaldehyde, 2,2-dimethyl-5-(2-methylene-3-butenyl)-
• CAS No: 212051-02-0
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 1399322
• PubChem ID: 10977110

1,3-Dioxane-5-acetaldehyde, 2,2-dimethyl-5-(2-methylene-3-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-acetaldehyde, 2,2-dimethyl-5-(2-methylene-3-butenyl)-
• 2-[2,2-dimethyl-5-(2-methylidenebut-3-enyl)-1,3-dioxan-5-yl]acetaldehyde
• DTXSID70450497
• 212051-02-0

• Inchi： InChI=1S/C13H20O3/c1-5-11(2)8-13(6-7-14)9-15-12(3,4)16-10-13/h5,7H,1-2,6,8-10H2,3-4H3
• InChI Key： RYWSVIVTHSBSHO-UHFFFAOYSA-N
• SMILES： CC1(OCC(CO1)(CC=O)CC(=C)C=C)C

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53